Aminopyrine mixture with Barbital and Ethylmorphine

• CAS RN: 122114-16-3
• Molecular Formula: C38H49ClN6O7
• Molecular Weight: 737.3 g/mol
• IUPAC Name: (4R,4aR,7S,7aR,12bS)-9-ethoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol;4-amino-1,5-dimethyl-2-phenylpyrazol-3-one;5,5-diethyl-1,3-diazinane-2,4,6-trione;hydrochloride
• InChI: InChI=1S/C19H23NO3.C11H13N3O.C8H12N2O3.ClH/c1-3-22-15-7-4-11-10-13-12-5-6-14(21)18-19(12,8-9-20(13)2)16(11)17(15)23-18;1-8-10(12)11(15)14(13(8)2)9-6-4-3-5-7-9;1-3-8(4-2)5(11)9-7(13)10-6(8)12;/h4-7,12-14,18,21H,3,8-10H2,1-2H3;3-7H,12H2,1-2H3;3-4H2,1-2H3,(H2,9,10,11,12,13);1H/t12-,13+,14-,18-,19-;;;/m0.../s1
• InChI Key: FDBJOJMJXVZQEH-VSYPDCRNSA-N
• Isomeric SMILES: CCC1(C(=O)NC(=O)NC1=O)CC.CCOC1=C2C3=C(C[C@@H]4[C@H]5[C@]3(CCN4C)[C@@H](O2)[C@H](C=C5)O)C=C1.CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N.Cl
• SMILES: CCC1(C(=O)NC(=O)NC1=O)CC.CCOC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1.CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N.Cl
• synonyms: Veralgin

Description

Aminopyrine mixture with Barbital and Ethylmorphine is a combination of three drugs that has been used in scientific research for many years. This mixture is commonly used in laboratory experiments to study the biochemical and physiological effects of drugs on the body. The purpose of

Mechanism of Action

The mechanism of action of Aminopyrine mixture with Barbital and Ethylmorphine is not fully understood. However, it is known that Aminopyrine is a non-narcotic analgesic that inhibits the production of prostaglandins, which are involved in pain and inflammation. Barbital is a barbiturate that acts as a sedative and hypnotic. Ethylmorphine is an opioid analgesic that acts on the central nervous system to relieve pain. The combination of these three drugs is thought to enhance their individual effects.
Biochemical and Physiological Effects
Aminopyrine mixture with Barbital and Ethylmorphine has a number of biochemical and physiological effects. It has been shown to have analgesic, sedative, and hypnotic effects. It has also been shown to have anti-inflammatory effects. This mixture has been used to study the effects of drugs on the liver, kidney, and other organs. It has also been used to study the metabolism of drugs in the body.

Advantages and Limitations for Lab Experiments

One advantage of using Aminopyrine mixture with Barbital and Ethylmorphine in lab experiments is that it is a well-established mixture that has been used in scientific research for many years. It is also relatively inexpensive and easy to obtain. However, there are some limitations to using this mixture in lab experiments. For example, it may not be appropriate for all types of experiments, and it may not be effective in all situations. Additionally, the effects of this mixture may vary depending on the individual being studied.

Future Directions

There are many potential future directions for research involving Aminopyrine mixture with Barbital and Ethylmorphine. One possible area of research is the development of new drugs that are more effective and have fewer side effects than the current drugs used in this mixture. Another possible area of research is the development of new methods for studying the effects of drugs on the body, such as using advanced imaging techniques or computer simulations. Additionally, there may be opportunities to use this mixture in combination with other drugs or therapies to enhance their effects. Overall, there is still much to be learned about the biochemical and physiological effects of Aminopyrine mixture with Barbital and Ethylmorphine, and there are many potential avenues for future research.

Synthesis Methods

The synthesis of Aminopyrine mixture with Barbital and Ethylmorphine involves the combination of three different drugs: Aminopyrine, Barbital, and Ethylmorphine. Aminopyrine is synthesized by the reaction of 4-aminophenazone with acetic anhydride, while Barbital is synthesized by the reaction of urea with diethyl malonate. Ethylmorphine is synthesized by the reaction of morphine with ethyl iodide. These three drugs are combined in specific proportions to create the Aminopyrine mixture with Barbital and Ethylmorphine.

Scientific Research Applications

Aminopyrine mixture with Barbital and Ethylmorphine has been used in scientific research for many years. This mixture is commonly used in laboratory experiments to study the effects of drugs on the body. It is used to study the pharmacokinetics and pharmacodynamics of drugs, as well as their biochemical and physiological effects. This mixture has been used to study the effects of drugs on the liver, kidney, and other organs. It has also been used to study the metabolism of drugs in the body.